![molecular formula C13H11NO4 B2658148 Methyl 5-(benzoylamino)-2-furoate CAS No. 208335-10-8](/img/structure/B2658148.png)
Methyl 5-(benzoylamino)-2-furoate
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Description
Methyl 5-(benzoylamino)-2-furoate is a useful research compound. Its molecular formula is C13H11NO4 and its molecular weight is 245.234. The purity is usually 95%.
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Scientific Research Applications
Methyl 5-(benzoylamino)-2-furoate and its derivatives have been extensively explored in scientific research for their potential in synthesizing polyfunctional heterocyclic systems. These compounds serve as versatile synthons for the preparation of a wide variety of heterocyclic compounds, offering pathways to pyrroles, pyrimidines, pyridazines, pyrazoles, isoxazoles, and more. For instance, the synthesis and transformations of methyl (E)‐2‐(acetylamino)‐3‐cyanoprop‐2‐enoate and methyl (E)‐2‐(benzoylamino)‐3‐cyanoprop‐2‐enoate highlight their utility in generating polysubstituted heterocyclic systems, showcasing the chemical diversity and potential applications in developing novel compounds with varied biological activities (Pizzioli et al., 1998).
Further research into the reaction of 5-alkoxy-3,4-dihalo-2(5H)-furanones with secondary amines underlines the unexpected formation of products like methyl (E)-2-halo-4-(diisopropylamino)-4-oxobut-2-enoates, pointing towards a novel synthetic mechanism involving rearrangement reactions. This study not only expands on the chemical versatility of furanone derivatives but also hints at potential avenues for synthesizing compounds with anticancer bioactivity, as demonstrated by preliminary bioactivity investigations (Mo et al., 2012).
In the realm of sustainable chemistry, the role of methyl 5-(methoxymethyl)-furan-2-carboxylate in the production of biobased terephthalic acid precursors through Diels–Alder and dehydrative aromatization reactions is noteworthy. This research highlights the potential of furan derivatives in the development of renewable materials, contributing to the advancement of green chemistry and sustainable material synthesis (Pacheco et al., 2015).
Additionally, the exploration of alkyl 5-benzyl-2-furoates as intermediates for fine chemicals through biomass transformation underscores the significance of this compound derivatives in renewable resource utilization. The catalytic process employing zeolites for the alkylation of benzene derivatives with furanic esters exemplifies the innovative approaches being taken to integrate biomass-derived materials into conventional chemical synthesis, paving the way for more sustainable production methods (Arias et al., 2016).
Properties
IUPAC Name |
methyl 5-benzamidofuran-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO4/c1-17-13(16)10-7-8-11(18-10)14-12(15)9-5-3-2-4-6-9/h2-8H,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGLBWKFLJIDRHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(O1)NC(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.